Cas no 53719-00-9 (Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-)

• Product Name: Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-
• CAS No: 53719-00-9
• MF: C₈H₇ClF₃NO₂S
• MW: 273.659890413284
• CID: 356554
• PubChem ID: 71365078
• Update Time: 2025-04-19

Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-
• N-(2-chloro-5-methylphenyl)-1,1,1-trifluoromethanesulfonamide
• 53719-00-9
• DTXSID40788512

• Inchi： 1S/C8H7ClF3NO2S/c1-5-2-3-6(9)7(4-5)13-16(14,15)8(10,11)12/h2-4,13H,1H3
• InChI Key： KHAMNRGTHJKPSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1NS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 272.98391
• Monoisotopic Mass: 272.9838118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17